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Introduction
cis-Bis(acetonitrile)dichloroplatinum(II), with the formula cis-(CH₃CN)₂PtCl₂, is a versatile

and reactive platinum(II) complex. Its labile acetonitrile ligands make it an excellent precursor

for a variety of platinum-catalyzed reactions in homogeneous catalysis. This document

provides detailed application notes and protocols for the synthesis of this catalyst and its use in

the cycloisomerization of enynes, a powerful carbon-carbon bond-forming reaction in organic

synthesis. While direct, detailed protocols for many applications of cis-(CH₃CN)₂PtCl₂ are not

extensively published, its utility can be inferred from the catalytic activity of the closely related

and often in-situ formed PtCl₂. This guide presents a representative protocol for enyne

cycloisomerization, leveraging the solubility and convenience of the acetonitrile complex as a

catalyst precursor.

Synthesis of cis-Bis(acetonitrile)dichloroplatinum(II)
A reliable method for the synthesis of cis-bis(acetonitrile)dichloroplatinum(II) involves the

reaction of potassium tetrachloroplatinate(II) (K₂PtCl₄) with acetonitrile.

Experimental Protocol: Synthesis of cis-(CH₃CN)₂PtCl₂
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Materials:

Potassium tetrachloroplatinate(II) (K₂PtCl₄)

Acetonitrile (CH₃CN), reagent grade

Water, deionized

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Filtration apparatus (e.g., Büchner funnel and filter paper)

Schlenk line or inert atmosphere setup (optional, but recommended)

Procedure:

In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve

potassium tetrachloroplatinate(II) (1.0 g, 2.4 mmol) in a mixture of deionized water (10 mL)

and acetonitrile (10 mL).

Heat the reaction mixture to reflux with vigorous stirring. The color of the solution will

gradually change from reddish-brown to pale yellow.

Maintain the reflux for 4-6 hours to ensure complete reaction.

After the reflux period, allow the reaction mixture to cool to room temperature.

Reduce the volume of the solvent in vacuo to approximately 5 mL.

Cool the concentrated solution in an ice bath for 1-2 hours to precipitate the yellow

crystalline product.
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Collect the solid product by vacuum filtration and wash it with a small amount of cold diethyl

ether.

Dry the product under vacuum to obtain pure cis-bis(acetonitrile)dichloroplatinum(II).

Expected Yield: 70-80%

Diagram: Experimental Workflow for Catalyst Synthesis

Synthesis of cis-(CH3CN)2PtCl2

Dissolve K2PtCl4 in H2O/CH3CN Reflux for 4-6 hours Cool to Room Temperature Concentrate in vacuo Precipitate in Ice Bath Filter and Wash Dry under Vacuum cis-(CH3CN)2PtCl2

Enyne Cycloisomerization Protocol

Add 1,6-Enyne to Solvent Add cis-(CH3CN)2PtCl2 Solution Heat Reaction Mixture Monitor Reaction Progress Workup and Concentration Purification by Chromatography Isolated Product
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Catalytic Cycle of Enyne Cycloisomerization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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